Cas no 105679-37-6 (6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride)

• Product Name: 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• CAS No: 105679-37-6
• MF: C₈H₈Cl₃NO
• MW: 240.514219284058
• MDL: MFCD08544346
• CID: 126807
• PubChem ID: 53302176
• Update Time: 2025-10-29

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• 2H-1,4-Benzoxazine,6,8-dichloro-3,4-dihydro-
• 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazine,hydrochloride
• 6,8-DICHLORO-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HYDROCHLORIDE
• AK-56470
• CTK8E1246
• I14-15641
• KB-247441
• 6,8-Dichloro-3,4-dihydro-2H-benzo[1,4]oxazine HCl
• 105679-37-6
• 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazinehydrochloride
• 6,8-Dichloro-3,4-dihydro-2H-1,4-benzoxazine--hydrogen chloride (1/1)
• 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
• 2722592-86-9
• DTXSID30693348
• AKOS015900799
• G74300
• 6,8-Dichloro-3,4-dihydro-2H-benzo[1,4]oxazine

• MDL： MFCD08544346
• Inchi： 1S/C8H7Cl2NO.ClH/c9-5-3-6(10)8-7(4-5)11-1-2-12-8;/h3-4,11H,1-2H2;1H
• InChI Key： HIZCFUQIQNNBIV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCN2)Cl.Cl

Computed Properties

• Exact Mass: 238.96700
• Monoisotopic Mass: 238.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Color/Form: NA
• Flash Point: 150.0±26.5 °C
• PSA: 21.26000
• LogP: 3.73770

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride

Comprehensive Overview of 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS No. 105679-37-6)

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS No. 105679-37-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoxazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of dichloro substitutions at the 6 and 8 positions enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for heterocyclic compounds like 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the structural similarity to other bioactive molecules. The compound's hydrochloride salt form improves its solubility, making it more suitable for formulation studies.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for complex molecules. 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride can be synthesized using green chemistry principles, such as catalytic reactions or solvent-free conditions, aligning with the global push for environmentally friendly practices. This approach not only reduces waste but also enhances the compound's appeal for industrial-scale production.

The compound's molecular structure has been extensively studied using techniques like NMR spectroscopy and X-ray crystallography, confirming its purity and stability. These analyses are critical for ensuring reproducibility in research, a key concern for scientists working with high-value intermediates. Additionally, its physicochemical properties, such as melting point and partition coefficient, are well-documented, facilitating its integration into various experimental protocols.

From a commercial perspective, 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in medicinal chemistry projects. Its versatility as a scaffold for designing new chemical entities (NCEs) makes it a valuable asset in libraries for high-throughput screening (HTS). The compound's compatibility with automated synthesis platforms further underscores its relevance in modern drug development.

In conclusion, 6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS No. 105679-37-6) represents a promising candidate for advancing chemical biology and material science applications. Its unique structural features and adaptability to cutting-edge technologies position it as a compound of enduring interest in both academic and industrial settings.